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Compound of Interest

Compound Name: Xenon-135

Cat. No.: B1198187

An In-depth Technical Guide to the Nuclear Properties and Decay Characteristics of Xenon-
135

Introduction

Xenon-135 (13°Xe) is an isotope of xenon that is of significant interest in nuclear science and
engineering. It is a product of nuclear fission and is notable for being the most powerful known
neutron poison. This property, stemming from its exceptionally large neutron absorption cross-
section, has profound implications for the design and operation of nuclear reactors.
Understanding the nuclear properties and decay characteristics of 13°Xe is therefore critical for
reactor control and safety. This guide provides a comprehensive overview of these
characteristics for researchers, scientists, and professionals in the nuclear field.

Nuclear Properties of Xenon-135

The fundamental nuclear properties of Xenon-135 determine its behavior within a nuclear
reactor environment. These properties are summarized in the table below.

Nuclear Property Value
Atomic Mass 134.907227 u
Nuclear Spin and Parity (J1) 3/2+

Thermal Neutron Absorption Cross-Section (0a) 2.64 x 108 barns
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Decay Characteristics of Xenon-135

Xenon-135 is a radioactive isotope that undergoes beta decay. Its decay characteristics are
crucial for understanding its temporal behavior and the products it transmutes into.

Decay Characteristic Value

Decay Mode Beta Minus (37)
Half-Life 9.14 hours

Decay Energy 1.16 MeV
Daughter Isotope Cesium-135 (135Cs)
Beta Particle Energy (Max) 0.905 MeV
Gamma Ray Energy 0.250 MeV

Production and Decay of Xenon-135

Xenon-135 is primarily formed as a fission product, either directly or through the decay of other
fission products. The most significant production pathway involves the beta decay of lodine-
135.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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